Cas no 2549041-50-9 (7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine)

• Product Name: 7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine
• CAS No: 2549041-50-9
• MF: C₁₅H₁₅F₃N₈
• MW: 364.328411340714
• CID: 5313855
• PubChem ID: 154853594
• Update Time: 2025-05-23

7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-6-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-7H-purine
• F6792-2083
• 7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine
• AKOS040731093
• 2549041-50-9

• Inchi： 1S/C15H15F3N8/c1-24-9-23-13-12(24)14(22-8-21-13)26-4-2-25(3-5-26)11-6-10(15(16,17)18)19-7-20-11/h6-9H,2-5H2,1H3
• InChI Key： OCWMYSHZPFWDAB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2=C3C(=NC=N2)N=CN3C)CC1)(F)F

Computed Properties

• Exact Mass: 364.13717700g/mol
• Monoisotopic Mass: 364.13717700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.9±60.0 °C(Predicted)
• pka: 6.79±0.30(Predicted)

Additional information on 7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine

7-Methyl-6-{4-[6-(Trifluoromethyl)Pyrimidin-4-Yl]Piperazin-1-Yl}-7H-Purine: A Comprehensive Overview

The compound 7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine, with CAS No. 2549041-50-9, is a structurally complex purine derivative that has garnered significant attention in the field of medicinal chemistry. This compound represents a novel approach to designing bioactive molecules with potential applications in drug discovery. Its unique structure, featuring a purine core, a methyl group at position 7, and a piperazine ring substituted with a trifluoromethylpyrimidine moiety, makes it an intriguing subject for both preclinical and clinical studies.

Recent advancements in the synthesis and characterization of purine derivatives have highlighted the importance of structural modifications in enhancing pharmacokinetic properties and bioavailability. The inclusion of a trifluoromethyl group in the pyrimidine ring is particularly noteworthy, as it is known to improve lipophilicity and stability, which are critical factors for drug candidates. This modification also introduces electronic effects that can influence the compound's interaction with biological targets, such as protein kinases or nucleic acids.

The piperazine ring in the molecule serves as a versatile scaffold for further functionalization. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and their capacity to act as templates for bioisosterism. In this compound, the piperazine ring is connected to the pyrimidine moiety via a single bond, creating a rigid structure that may facilitate specific binding interactions with target proteins. The integration of these elements into a single molecule underscores the potential for synergistic effects that could enhance therapeutic efficacy.

Recent studies have focused on evaluating the biological activity of this compound across various disease models. For instance, research has demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The methyl group at position 7 of the purine core is believed to play a role in modulating the compound's selectivity for specific targets, thereby reducing off-target effects and improving safety profiles.

In terms of synthetic methodology, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of intermediate pyrimidine derivatives, followed by their coupling with piperazine rings under optimized conditions. The final step involves the installation of the methyl group at position 7 through alkylation or methylation reactions. These steps highlight the challenges associated with synthesizing such complex molecules but also demonstrate the ingenuity of modern organic chemistry techniques.

The pharmacokinetic properties of this compound have been extensively studied using in vitro assays and animal models. Results indicate that it exhibits favorable absorption profiles and moderate clearance rates, suggesting its potential suitability for oral administration. Additionally, preliminary toxicity studies have shown minimal adverse effects at therapeutic concentrations, which is encouraging for its development as an orally active drug candidate.

One area of ongoing research is exploring the mechanism of action of this compound at molecular levels. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to elucidate how it interacts with its target proteins. These studies have provided valuable insights into its binding mode and highlighted key residues that are critical for its activity.

Furthermore, computational modeling has played a pivotal role in predicting the compound's behavior in biological systems. Quantum mechanical calculations have been used to assess its electronic properties, while machine learning algorithms have been applied to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) profile based on structural analogs.

In conclusion, 7-methyl-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-7H-purine represents a promising lead compound in drug discovery efforts targeting various therapeutic areas. Its unique structure combines several functional groups that contribute to its bioactivity and pharmacokinetic properties. As research continues to uncover its full potential, this compound may pave the way for innovative treatments addressing unmet medical needs.